1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine

• Molecular Formula: C12H19ClFN5
• Molecular Weight: 287.76 g/mol
• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-[1-(2-fluoroethyl)pyrazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C12H18FN5.ClH/c1-10-12(9-17(2)16-10)7-14-5-11-6-15-18(8-11)4-3-13;/h6,8-9,14H,3-5,7H2,1-2H3;1H
• InChI Key: QUSREDCQLZAQDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNCC2=CN(N=C2)CCF)C.Cl

Description

This compound is a bis-pyrazole derivative featuring two distinct pyrazole rings linked via a methanamine bridge. The first pyrazole ring (1,3-dimethyl-1H-pyrazol-4-yl) is substituted with methyl groups at positions 1 and 3, while the second pyrazole (1-(2-fluoroethyl)-1H-pyrazol-4-yl) contains a 2-fluoroethyl substituent. Its molecular formula is C₁₂H₁₈FN₅, with a calculated molecular weight of 263.31 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine typically involves multiple steps, starting from readily available precursors. The general synthetic route includes:

Formation of the Pyrazole Rings: The pyrazole rings can be synthesized through the reaction of hydrazines with 1,3-diketones under acidic or basic conditions.

Substitution Reactions:

Coupling Reactions: The final step involves the coupling of the two pyrazole rings through a methanamine linker. This can be achieved using reductive amination or other coupling strategies.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluoroethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alcohols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Medicine: The compound is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activities and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Biological Activity (Inferred/Reported)	References
Target Compound	1,3-Dimethyl (Pyrazole A); 2-Fluoroethyl (Pyrazole B)	C₁₂H₁₈FN₅	263.31	Fluorine enhances metabolic stability; methyl groups increase steric bulk.	Potential acetylcholinesterase inhibition (structural analogy)
1-[1-(2,2-Difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	1,5-Dimethyl (Pyrazole A); 2,2-Difluoroethyl (Pyrazole B)	C₁₂H₁₈ClF₂N₅	305.76	Difluoroethyl group increases electronegativity; chlorine substitution alters reactivity.	Not reported; similar fluorinated analogs show CNS activity
[1-Phenyl-3-(pyridin-4-yl)-1H-pyrazol-4-yl]methanamine	Phenyl (Pyrazole A); Pyridinyl (Pyrazole B)	C₁₅H₁₄N₄	250.30	Aromatic groups enhance π-π interactions; pyridine introduces basicity.	Anticancer and antimicrobial applications (reported for related compounds)
1-(4-Chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine	4-Chloro, 1-methyl (Pyrazole); N-methylmethanamine	C₆H₁₀ClN₃	159.62	Chlorine improves binding to hydrophobic pockets; smaller molecular size.	Not explicitly reported; halogenated pyrazoles often show enzyme inhibition

Key Structural Differences and Implications

Fluorine Substitution: The target compound’s 2-fluoroethyl group balances hydrophobicity and metabolic stability. Fluorine-free analogs (e.g., ) rely on aromatic substituents for activity, which may reduce blood-brain barrier penetration compared to fluorinated derivatives .

Pyrazole Substitution Patterns: 1,3-Dimethyl (target) vs. 1,5-dimethyl (): Methyl group positioning affects steric hindrance and conformational flexibility, impacting receptor binding .

Methanamine Linker Modifications :

• N-methylation () reduces basicity compared to the target compound’s primary amine, altering solubility and bioavailability .